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Compound of Interest

Compound Name: Solvent Yellow 43

CAS No.: 19125-99-6

Cat. No.: B101981

Get Quote

Executive Summary
Solvent Yellow 43 (SY43), a 1,8-naphthalimide derivative (CAS: 19125-99-6), represents a

robust, cost-effective alternative to traditional lipid stains like Nile Red or BODIPY 493/503 for

live-cell imaging. While historically utilized in industrial polymer staining, its lipophilic nature and

solvatochromic properties allow it to function as a high-fidelity probe for Lipid Droplets (LDs).

This guide details the protocol for using SY43 to monitor LD dynamics in live cells. Unlike Nile

Red, which suffers from rapid photobleaching and broad emission overlap, SY43 offers high

photostability, a large Stokes shift (>80 nm), and low cytotoxicity, making it ideal for time-lapse

imaging of metabolic processes.

Physicochemical Properties & Mechanism
The Naphthalimide Advantage
SY43 belongs to the naphthalimide class of fluorophores. Its core structure facilitates

Intramolecular Charge Transfer (ICT), a mechanism highly sensitive to the polarity of the
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surrounding environment.

Solvatochromism: In aqueous (polar) environments, the fluorescence of SY43 is quenched

or significantly red-shifted with low quantum yield. Upon partitioning into the non-polar core

of lipid droplets (neutral lipids like triacylglycerols), the ICT state stabilizes, resulting in a

rigorous fluorescence enhancement (Turn-On effect).

Large Stokes Shift: The separation between excitation (~420–450 nm) and emission (~520–

550 nm) minimizes self-quenching and allows for easy multiplexing with red fluorophores

(e.g., MitoTracker Deep Red) without crosstalk.

Spectral Characteristics
Property Value Notes

Excitation Max 430–450 nm
Efficiently excited by 405 nm or

445 nm lasers.

Emission Max 530–550 nm Green-Yellow fluorescence.

Solubility DMSO, Acetone, Oils
Highly lipophilic; insoluble in

water.

Stokes Shift ~90 nm
Reduces background noise

from excitation light.

Experimental Workflow
Diagrammatic Overview (Graphviz)
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Figure 1: Step-by-step workflow for Solvent Yellow 43 staining in live cells. The wash step is

critical to remove background fluorescence from cellular membranes, ensuring specificity to

lipid droplets.
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Detailed Protocol
Reagents and Equipment

Solvent Yellow 43: (CAS 19125-99-6).[1][2][3][4] Purity >95%.

Solvent: Anhydrous DMSO (Dimethyl sulfoxide).

Live Cell Imaging Buffer: HBSS (Hank's Balanced Salt Solution) with Ca2+/Mg2+, or phenol-

red free DMEM.

Nuclear Counterstain (Optional): Hoechst 33342 (Ex: 350nm / Em: 461nm). Note: SY43

excites at 405nm, which is close to Hoechst. If multiplexing, ensure narrow bandpass filters

or sequential scanning.

Stock Solution Preparation
Weigh 3.2 mg of Solvent Yellow 43 (MW: ~324.42 g/mol ).

Dissolve in 1 mL of anhydrous DMSO to create a 10 mM Stock Solution.

Vortex vigorously until fully dissolved.

Aliquot into amber tubes (20 µL each) and store at -20°C. Stability: >6 months.

Staining Protocol (Adherent Cells)
Step 1: Cell Preparation Seed cells (e.g., HeLa, HepG2, or Adipocytes) in a 35mm glass-

bottom dish. Allow them to reach 60-70% confluency. Do not overgrow, as LD dynamics require

spatial resolution.

Step 2: Working Solution Dilute the 10 mM stock 1:1000 to 1:5000 in pre-warmed HBSS to

achieve a final concentration of 2–10 µM.

Optimization Tip: Start with 5 µM. If background is high, reduce to 1 µM.

Step 3: Incubation Remove culture media and wash cells once with HBSS. Add the SY43

working solution to the cells. Incubate for 15–30 minutes at 37°C / 5% CO2.
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Note: Naphthalimides permeate membranes rapidly; longer incubation is unnecessary and

may increase background.

Step 4: Washing (Critical for Specificity) Aspirate the staining solution. Wash cells 2x with warm

HBSS. Add fresh Live Cell Imaging Buffer (phenol-red free) for imaging.

Imaging Parameters
Microscope: Confocal Laser Scanning Microscope (CLSM) or Widefield Epifluorescence.

Excitation: 405 nm diode laser (acceptable) or 445 nm laser (optimal).

Emission Filter: Bandpass 500–550 nm (Green/Yellow channel).

Pinhole: 1 AU (for confocal) to resolve individual droplets.

Mechanism of Action & Signal Pathway
SY43 targets lipid droplets via a "like-dissolves-like" hydrophobic interaction. The diagram

below illustrates the solvatochromic shift that provides signal specificity.
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Figure 2: Solvatochromic mechanism. In the polar cytosol, SY43 fluorescence is minimal

(quenched). Upon entering the non-polar triglyceride core of a lipid droplet, the Intramolecular

Charge Transfer (ICT) state is stabilized, turning on bright fluorescence.

Validation & Troubleshooting
Comparative Analysis
Why choose SY43 over established dyes?

Feature
Solvent Yellow 43
(Naphthalimide)

Nile Red BODIPY 493/503

Photostability
High (Suitable for

time-lapse)

Low (Bleaches in

seconds)
Medium

Stokes Shift Large (~90 nm) Medium (~60 nm) Small (~10 nm)

Specificity High (Neutral Lipids)
Moderate (Stains

membranes)
High

Channel Green/Yellow Red/Orange (Broad) Green

Cost Very Low Medium High

Troubleshooting Guide
Issue: High Cytoplasmic Background.

Cause: Dye concentration too high or insufficient washing.

Solution: Reduce concentration to 1 µM and perform 3x washes with HBSS. Ensure

imaging buffer is serum-free (albumin binds the dye).

Issue: Phototoxicity.

Cause: Over-excitation with 405 nm laser.

Solution: Use the lowest laser power (<2%). SY43 has a high quantum yield in lipids; high

power is rarely needed.
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Issue: Spectral Bleed-through.

Cause: Co-staining with DAPI/Hoechst.

Solution: SY43 excites at 405nm, similar to DAPI. Use a sequential scan: Image DAPI (Ex

405, Em 450) first, then SY43 (Ex 445, Em 530) if possible. If only 405 laser is available,

SY43 is brighter than Hoechst in the green channel; use a strict 520-550nm bandpass for

SY43.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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